Cas no 2137538-47-5 (1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl-)

• Product Name: 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl-
• CAS No: 2137538-47-5
• MF: C₁₂H₂₁F₃N₂O
• MW: 266.303153753281
• CID: 5297433
• Update Time: 2025-11-02

1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-3-methylbutan-1-one
• 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl-

• Inchi： 1S/C12H21F3N2O/c1-9(2)7-10(18)17-5-3-11(8-16,4-6-17)12(13,14)15/h9H,3-8,16H2,1-2H3
• InChI Key： LCVIGWFEBOKSDP-UHFFFAOYSA-N
• SMILES： FC(C1(CN)CCN(C(CC(C)C)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3

Additional information on 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl-

Comprehensive Overview of 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl- (CAS No. 2137538-47-5)

1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl- (CAS No. 2137538-47-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a piperidine ring substituted with aminomethyl and trifluoromethyl groups, along with a butanone backbone. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The growing interest in 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl- is driven by its potential applications in central nervous system (CNS) drug development. Researchers are exploring its role as a precursor for neuroactive compounds, given the presence of the piperidinyl moiety, which is commonly found in pharmaceuticals targeting neurological disorders. Additionally, the trifluoromethyl group enhances metabolic stability, a key consideration in modern drug design.

In the context of green chemistry and sustainable synthesis, 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl- has been studied for its compatibility with eco-friendly reaction conditions. Recent advancements in catalytic processes have enabled more efficient production of this compound, reducing waste and energy consumption. This aligns with the increasing demand for environmentally benign synthetic routes in the chemical industry.

From a commercial perspective, the market for 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl- is expanding, particularly in regions with robust pharmaceutical R&D sectors. Companies specializing in custom synthesis and high-value intermediates are actively supplying this compound to support drug discovery programs. Its versatility also makes it relevant in the development of advanced materials, such as liquid crystals and specialty polymers.

Analytical characterization of 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl- typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm structural integrity, which are critical for research applications. The compound’s stability under various storage conditions has also been a topic of investigation, with studies highlighting optimal handling protocols to maintain its efficacy.

Looking ahead, 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl- is poised to play a pivotal role in emerging fields such as precision medicine and bioconjugation chemistry. Its modular structure allows for further functionalization, enabling researchers to tailor its properties for specific applications. As the demand for innovative chemical solutions grows, this compound is expected to remain a key player in scientific advancements.

For researchers and industry professionals seeking reliable information on 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-3-methyl-, understanding its synthesis, properties, and applications is essential. This overview provides a foundation for further exploration, highlighting its significance in contemporary chemical research and development.